Cas no 5349-37-1 (D-gluco-2-Heptulose(9CI))

• Product Name: D-gluco-2-Heptulose(9CI)
• CAS No: 5349-37-1
• MF: C₇H₁₄O₇
• MW: 210.181863307953
• CID: 373782
• PubChem ID: 111066
• Update Time: 2025-04-19

D-gluco-2-Heptulose(9CI) Chemical and Physical Properties

Names and Identifiers

• D-gluco-2-Heptulose(9CI)
• D-GLUCOHEPTULOSE
• 1,2,3,4,5,6-hexa-o-nitrohexitol
• AC1L3BP5
• AC1Q28K9
• AC1Q5B4R
• AR-1B5057
• D-Glucit-hexanitrat
• D-Glucitol hexanitrate
• D-gluco-[2]heptulose
• D-gluco-1,2,5,6-Tetramethoxy-hexan-3,4-diol
• D-gluco-1,3,4,5,6,7-Hexahydroxy-heptan-2-on
• D-gluco-Heptulose
• D-Sorbit-hexanitrat
• EINECS 241-156-1
• gluco-heptulose
• Hexanitrosorbit
• hexa-O-nitro-D-glucitol
• KST-1B0984
• L-gluco-Heptulose
• Mannitol, hexanitrate
• O1,O2,O5,O6-tetramethyl-D-glucitol
• SCHEMBL82133
• DTXSID501315548
• D-Gluco-2-heptulose
• (3R,4S,5R,6R)-1,3,4,5,6,7-hexahydroxyheptan-2-one
• EINECS 226-310-8
• 5349-37-1

• Inchi： 1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3,5-10,12-14H,1-2H2/t3-,5-,6+,7+/m1/s1
• InChI Key： HSNZZMHEPUFJNZ-UMWONPOSSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(CO)=O)O)O

Computed Properties

• Exact Mass: 210.07395278g/mol
• Monoisotopic Mass: 210.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 138Ų